Cas no 864759-88-6 (Stigmast-5-en-3-ol, 7-ethoxy-, (3b,7b,24S)-)

• Product Name: Stigmast-5-en-3-ol, 7-ethoxy-, (3b,7b,24S)-
• CAS No: 864759-88-6
• Molecular Formula: C₃₁H₅₄O₂
• Molecular Weight: 458.759
• CID: 4460856
• PubChem ID: 165357364

Stigmast-5-en-3-ol, 7-ethoxy-, (3b,7b,24S)- Properties

Names and Identifiers

• Stigmast-5-en-3-ol, 7-ethoxy-, (3b,7b,24S)-
• (3I(2),7I(2),24S)-7-Ethoxystigmast-5-en-3-ol
• DTXSID001281663
• 864759-88-6

• InChIKey： XBQKHGCOJAYDPO-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H54O2/c1-8-22(20(3)4)11-10-21(5)25-12-13-26-29-27(15-17-31(25,26)7)30(6)16-14-24(32)18-23(30)19-28(29)33-9-2/h19-22,24-29,32H,8-18H2,1-7H3
• SMILES： CCOC1C=C2CC(O)CCC2(C)C2CCC3(C)C(CCC3C12)C(C)CCC(CC)C(C)C |t:4|

Computed Properties

• Exact Mass: 458.412380961Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 458.412380961Da
• Heavy Atom Count: 33
• Complexity: 697
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives